methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate
Overview
Description
Methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate (MADC) is a compound that has been studied extensively for its potential applications in various scientific research areas. MADC is a derivative of indene, a polycyclic aromatic hydrocarbon, and is commonly used as a precursor in the synthesis of other chemicals. MADC has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
Methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its ability to bind to proteins and inhibit their activity. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate binds to the active sites of proteins, which prevents them from binding to their target molecules. This inhibition of protein activity can lead to various physiological and biochemical effects.
Biochemical and Physiological Effects
methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its potential to cause various biochemical and physiological effects. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been shown to inhibit the activity of enzymes, which can lead to changes in metabolism and other physiological processes. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has also been shown to bind to proteins, which can lead to changes in their structure and function. Additionally, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its potential to cause changes in gene expression and cell signaling pathways.
Advantages and Limitations for Lab Experiments
Methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has several advantages for use in laboratory experiments. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate is a relatively stable compound, which makes it ideal for use in long-term experiments. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate is also easily synthesized, which makes it a cost-effective option for laboratory experiments. However, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate is a relatively new compound, and its effects have yet to be fully understood. Additionally, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate is a relatively toxic compound and should be handled with caution in laboratory experiments.
Future Directions
Methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has the potential to be used in a variety of applications in the future. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate could be used as a drug for the treatment of various diseases, as a drug carrier in drug delivery systems, or as an adjuvant in drug formulations. methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate could also be used in gene therapy, as a tool to study protein-protein interactions, or as a tool to study cell signaling pathways. Additionally, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate could be used as an inhibitor of enzymes, as a tool to study protein-ligand interactions, or as a tool to study the structure and function of proteins. Finally, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate could be used as a drug for the treatment of neurological disorders or as a tool to study the effects of environmental toxins on the body.
Synthesis Methods
Methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate can be synthesized through a multi-step process. The first step is to react indene with acetic anhydride in the presence of an acid catalyst to form the anhydride. The anhydride is then hydrolyzed with aqueous base to form the carboxylic acid. The carboxylic acid is then reacted with an amine such as methylamine to form methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate.
Scientific Research Applications
Methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its potential to be used as a drug for the treatment of various diseases. In biochemistry, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its ability to bind to proteins and inhibit their activity. In pharmacology, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate has been studied for its potential to be used as a drug carrier or as an adjuvant in drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with methylamine and subsequent reduction of the resulting imine intermediate.", "Starting Materials": [ "2,3-dihydro-1H-indene-5-carboxylic acid", "Methylamine", "Sodium cyanoborohydride", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene-5-carboxylic acid is dissolved in methanol.", "Step 2: Methylamine is added to the solution and the mixture is stirred at room temperature for several hours.", "Step 3: The resulting imine intermediate is reduced by adding sodium cyanoborohydride to the mixture.", "Step 4: The reaction mixture is extracted with chloroform and the organic layer is washed with water and dried over anhydrous sodium sulfate.", "Step 5: The solvent is removed under reduced pressure to obtain the desired product, methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate." ] } | |
CAS RN |
851045-26-6 |
Product Name |
methyl 6-amino-2,3-dihydro-1H-indene-5-carboxylate |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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